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Compound of Interest

Compound Name: O-Methyllinalool, (-)-

Cat. No.: B15183299 Get Quote

Essential Safety and Handling Guide for O-
Methyllinalool, (-)-
Disclaimer: A specific Safety Data Sheet (SDS) for O-Methyllinalool, (-)- (CAS No. 137958-48-

6) is not readily available. The following information is compiled from data on structurally

related compounds, primarily Linalool and its enantiomers. This guide should be used for

preliminary planning and supplemented by a thorough risk assessment based on the actual

substance.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling O-Methyllinalool, (-)-. It includes

recommendations for personal protective equipment (PPE), and operational and disposal plans

to ensure safe laboratory practices.

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for compounds structurally related to O-
Methyllinalool, (-)-. This information is critical for understanding the substance's potential

hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15183299?utm_src=pdf-interest
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/product/b15183299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (based on related
compounds)

Citation

Chemical Formula C₁₁H₂₀O

Molecular Weight 168.28 g/mol

Appearance

Assumed to be a liquid,

possibly colorless to light

yellow.

[1][2]

Odor
Likely to have a characteristic

floral or citrus-like scent.
[1][2]

Boiling Point ~194-197 °C (for (±)-Linalool) [1]

Flash Point

Combustible liquid; specific

flash point not determined.

Related compounds are

combustible.

[1]

Oral LD50 (Mouse)
2,200 mg/kg (for a related

compound)
[1]

Dermal LD50 (Rabbit) 5,610 mg/kg (for (±)-Linalool) [1]

Hazards

Assumed to be a combustible

liquid. May cause skin and

serious eye irritation. May

cause an allergic skin reaction.

Harmful to aquatic life.

[1][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.
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Protection Type Recommended Equipment

Eye/Face
Chemical safety goggles or a face shield are

required.

Skin

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat are necessary. Ensure gloves are

inspected prior to use and replaced if damaged.

Change clothing if it becomes contaminated.[4]

Respiratory

Use in a well-ventilated area. If vapors or

aerosols are likely to be generated, a NIOSH-

approved respirator with an appropriate

cartridge may be necessary.

Body
A lab coat or chemical-resistant apron should be

worn.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature for a similar compound is 2 - 8 °C.
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Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water. If skin

irritation or a rash occurs, get medical

advice/attention.[2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If symptoms

persist, seek medical attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Fire

Use dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam to extinguish.[2][4]

Vapors may be heavier than air and can spread

along floors.

Spill

Evacuate personnel from the area. Ensure

adequate ventilation. Absorb the spill with inert

material (e.g., sand, vermiculite) and place it in

a suitable, closed container for disposal.[6]

Prevent entry into drains and waterways.

Disposal Plan
Dispose of O-Methyllinalool, (-)- and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to
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enter drains or waterways. Contact a licensed professional waste disposal service to dispose of

this material.

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of O-
Methyllinalool, (-)- in a laboratory setting.
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Caption: Safe handling workflow for O-Methyllinalool, (-)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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